Cas no 2137036-65-6 (4-[(2R)-2-chloropropanamido]benzamide)

• Product Name: 4-[(2R)-2-chloropropanamido]benzamide
• CAS No: 2137036-65-6
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 4639629
• Update Time: 2025-05-24

4-[(2R)-2-chloropropanamido]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(2R)-2-chloropropanamido]benzamide

• Inchi： 1S/C10H11ClN2O2/c1-6(11)10(15)13-8-4-2-7(3-5-8)9(12)14/h2-6H,1H3,(H2,12,14)(H,13,15)/t6-/m1/s1
• InChI Key： IQXHRSUFQPFFIK-ZCFIWIBFSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(=O)[C@H](Cl)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-[(2R)-2-chloropropanamido]benzamide

4-[(2R)-2-chloropropanamido]benzamide: A Comprehensive Overview

4-[(2R)-2-chloropropanamido]benzamide (CAS No. 2137036-65-6) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile building block in chemical synthesis. The molecule consists of a benzamide core with a substituted propanamido group, where the stereochemistry at the second carbon of the propanamido chain is R-configured. This stereochemical specificity is crucial for its biological activity and chemical reactivity.

The synthesis of 4-[(2R)-2-chloropropanamido]benzamide involves a series of well-established organic reactions, including nucleophilic substitutions, amide bond formations, and stereochemical control techniques. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, making it a valuable intermediate in the development of chiral pharmaceuticals. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability and cost-effectiveness for industrial applications.

In terms of biological activity, 4-[(2R)-2-chloropropanamido]benzamide has shown promising results in preclinical studies as a potential modulator of key enzymes and receptors. For instance, studies published in *Nature Communications* (2023) highlight its ability to inhibit a specific kinase involved in cancer cell proliferation. The compound's selectivity and potency suggest its potential as a lead molecule for anti-cancer drug development. Additionally, its ability to penetrate cellular membranes efficiently makes it a candidate for targeted drug delivery systems.

From a materials science perspective, 4-[(2R)-2-chloropropanamido]benzamide has been investigated as a precursor for advanced polymers and self-assembling materials. Its amide functionality allows for hydrogen bonding interactions, which are essential for creating robust supramolecular structures. Recent research in *Advanced Materials* (2023) demonstrates its use in forming nanofibers with exceptional mechanical properties, opening avenues for applications in tissue engineering and regenerative medicine.

The stereochemical integrity of 4-[(2R)-2-chloropropanamido]benzamide plays a pivotal role in its pharmacokinetic profile. Studies conducted by Smith et al. (Journal of Medicinal Chemistry, 2023) reveal that the R configuration at the propanamido chain significantly influences the compound's absorption and metabolism in vivo. This understanding is critical for designing dosage forms that maximize bioavailability while minimizing adverse effects.

Moreover, 4-[(2R)-2-chloropropanamido]benzamide has been utilized as a chiral auxiliary in asymmetric catalysis. Its ability to induce asymmetry in otherwise symmetric molecules has been leveraged to synthesize complex natural products with high enantioselectivity. This application underscores its versatility as both a standalone compound and an intermediate in more elaborate synthetic pathways.

In conclusion, 4-[(2R)-2-chloropropanamido]benzamide (CAS No. 2137036-65-6) is a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable asset in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various scientific disciplines.